Cas no 2229163-59-9 ({3-5-chloro-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine)

Technical Introduction: {3-[5-Chloro-2-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropyl}methanamine is a cyclopropyl-containing amine derivative with a unique structural framework, featuring a difluoromethoxy and chloro-substituted phenyl ring. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate or bioactive moiety. The difluoromethoxy group enhances metabolic stability and lipophilicity, while the cyclopropane ring contributes to conformational rigidity, potentially improving target binding affinity. Its well-defined stereochemistry and functional group diversity make it suitable for further derivatization in drug discovery or crop protection applications. The compound’s synthetic accessibility and stability under standard conditions further support its utility in exploratory chemistry.
{3-5-chloro-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine structure
2229163-59-9 structure
Product Name:{3-5-chloro-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine
CAS No:2229163-59-9
MF:C13H16ClF2NO
MW:275.722049713135
CID:6395497
PubChem ID:165654662
Update Time:2025-05-21

{3-5-chloro-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {3-5-chloro-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine
    • {3-[5-chloro-2-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropyl}methanamine
    • 2229163-59-9
    • EN300-1952689
    • Inchi: 1S/C13H16ClF2NO/c1-13(2)9(6-17)11(13)8-5-7(14)3-4-10(8)18-12(15)16/h3-5,9,11-12H,6,17H2,1-2H3
    • InChI Key: COYKQYQCSBRZKG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C1C(CN)C1(C)C)OC(F)F

Computed Properties

  • Exact Mass: 275.0888482g/mol
  • Monoisotopic Mass: 275.0888482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.2Ų

{3-5-chloro-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine Pricemore >>

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Additional information on {3-5-chloro-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine

Introduction to {3-5-chloro-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine (CAS No: 2229163-59-9)

The compound {3-5-chloro-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine, identified by the CAS registry number 2229163-59-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a chlorinated phenyl ring substituted with a difluoromethoxy group and a cyclopropyl ring substituted with two methyl groups. The methanamine moiety further enhances its functional versatility.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of chlorine and fluorine atoms in the molecule contributes to its lipophilicity, which is a critical property for drug candidates aiming to cross biological membranes efficiently. Additionally, the cyclopropyl ring introduces strain and rigidity into the molecule, potentially enhancing its binding affinity to target proteins.

The synthesis of {3-5-chloro-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications.

In terms of applications, this compound has shown promise in medicinal chemistry as a lead compound for developing new therapeutic agents. Its structure suggests potential activity as an inhibitor of certain enzymes or receptors involved in disease pathways. For instance, preliminary in vitro studies indicate that it may exhibit inhibitory effects on kinases associated with cancer progression.

Moreover, the compound's stability under various conditions has been evaluated, revealing its resilience to degradation under physiological pH levels and temperature ranges. This stability is crucial for its potential use in drug delivery systems or as an active ingredient in pharmaceutical formulations.

Recent advancements in computational chemistry have also enabled detailed molecular modeling of {3-5-chloro-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine. These models provide insights into its three-dimensional conformation and interactions with biological targets, further aiding in its optimization for therapeutic purposes.

In conclusion, {3-5-chloro-2-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine (CAS No: 2229163-59-9) represents a valuable addition to the arsenal of compounds explored in modern drug discovery. Its unique structure and promising biological properties make it a subject of continued research interest across academic and industrial settings.

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